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Compound of Interest

Compound Name: 2-(Dimethylamino)ethanimidamide

Cat. No.: B15260544

Get Quote

Executive Summary
2-(Dimethylamino)ethanimidamide (PubChem CID 4090971), also known as 2-

(dimethylamino)acetamidine, is a critical nitrogenous organic building block characterized by a

bifunctional structure containing a basic dimethylamino group and a reactive amidine moiety. It

serves as a pivotal intermediate in the synthesis of heterocyclic pharmaceutical compounds,

particularly in the development of histamine H2-receptor antagonists and various kinase

inhibitors.[1]

This guide provides a comprehensive technical analysis of the compound's physicochemical

properties, synthetic pathways, and applications in medicinal chemistry.[1] It is designed for

researchers requiring high-fidelity data for experimental design and process optimization.

Chemical Identity & Structure
The molecule consists of an acetamidine core substituted at the

-carbon (position 2) with a dimethylamino group. The amidine functionality (

) confers high basicity and nucleophilicity, making it a versatile precursor for cyclization
reactions.
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Property Data

IUPAC Name 2-(Dimethylamino)ethanimidamide

Common Synonyms

2-(Dimethylamino)acetamidine;

-Dimethylaminoacetamidine; Glycinamidine,

N,N-dimethyl-

PubChem CID 4090971

Molecular Formula

Molecular Weight 101.15 g/mol

SMILES CN(C)CC(=N)N

InChI Key
(Computed) LZFUVXJOXXYXIB-

UHFFFAOYSA-N

Structural Analysis
The compound features two nitrogen-rich centers:[1]

Tertiary Amine: The dimethylamino group is moderately basic (

) and acts as a proton acceptor.

Amidine Group: The amidine group is strongly basic (

) due to resonance stabilization of the protonated cation (amidinium ion).

This dual-basic nature dictates that the compound is typically isolated and stored as a

hydrochloride or dihydrochloride salt to prevent polymerization and degradation.

Physicochemical Properties[4][8][9][10][11][12]
Understanding the physicochemical behavior of 2-(dimethylamino)ethanimidamide is

essential for optimizing reaction conditions and purification protocols.
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Parameter Value / Characteristic Implication for Research

Physical State
Solid (as HCl salt); Oil (free

base)

Free base is hygroscopic and

sensitive to

; handle under inert

atmosphere.

Solubility
High in

, EtOH, MeOH

Use polar protic solvents for

reactions; insoluble in non-

polar solvents (hexane,

).

Basicity (

)
~12.0 (Amidine)

Requires strong buffering or

stoichiometric acid

neutralization in biological

assays.

Stability
Hydrolytically unstable at high

pH

Rapidly hydrolyzes to the

corresponding amide or ester

in basic aqueous solution at

elevated temperatures.

Synthesis & Manufacturing
The industrial and laboratory-scale synthesis of 2-(dimethylamino)ethanimidamide typically

follows the Pinner Synthesis pathway. This method avoids harsh conditions and provides high

yields of the amidine salt.[2]

The Pinner Synthesis Protocol
The synthesis proceeds in two distinct steps starting from (dimethylamino)acetonitrile.

Pinner Salt Formation: The nitrile reacts with dry hydrogen chloride in absolute ethanol to

form the imidate ester hydrochloride (Pinner salt).

Ammonolysis: The imidate ester is treated with ammonia to generate the amidine.

Reaction Scheme (Graphviz)
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Figure 1: Step-wise Pinner synthesis pathway for converting the nitrile precursor to the target

amidine.[1]

Detailed Experimental Protocol
Objective: Synthesis of 2-(Dimethylamino)ethanimidamide Dihydrochloride.

Materials:

2-(Dimethylamino)acetonitrile (1.0 eq)

Absolute Ethanol (anhydrous)

Hydrogen Chloride gas (dried)

Ammonia gas (anhydrous) or 7N

in MeOH

Procedure:

Imidate Formation:

Dissolve 2-(dimethylamino)acetonitrile in absolute ethanol (5 mL/g) in a round-bottom flask

equipped with a drying tube.

Cool the solution to 0°C in an ice bath.
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Bubble dry HCl gas through the solution for 2-3 hours until saturation. Note: Exothermic

reaction; maintain temperature < 10°C.

Seal the flask and store at 4°C for 24-48 hours. A white precipitate (imidate ester

dihydrochloride) may form.

Amidine Conversion:

Evaporate excess HCl and ethanol under reduced pressure (keep temperature < 40°C) to

obtain the crude imidate salt.

Redissolve the residue in fresh absolute ethanol.

Cool to 0°C and bubble anhydrous ammonia gas into the solution (or add excess

methanolic ammonia).

Stir at room temperature for 12 hours.

Isolation:

Filter off the ammonium chloride byproduct.

Concentrate the filtrate to dryness.

Recrystallize the residue from ethanol/ether to yield 2-(dimethylamino)ethanimidamide
dihydrochloride as hygroscopic white crystals.

Applications in Drug Discovery
The primary utility of 2-(dimethylamino)ethanimidamide lies in its role as a 1,3-binucleophile

for the synthesis of nitrogen heterocycles.

Heterocycle Formation
The amidine group reacts with 1,3-dicarbonyl compounds (or their equivalents like

-keto esters) to form pyrimidines. This reaction is fundamental in creating libraries of kinase
inhibitors and GPCR ligands.
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Mechanism of Pyrimidine Synthesis
The amidine nitrogen attacks the carbonyl carbon of the

-keto ester, followed by cyclization and dehydration.[1]

2-(Dimethylamino)ethanimidamide

Tetrahedral Intermediate

 Condensation (Base catalyzed)

Ethyl Acetoacetate
(1,3-Dicarbonyl)

 Condensation (Base catalyzed)

2-(Dimethylaminomethyl)-6-methylpyrimidin-4-ol

 Cyclization & -H2O -EtOH

Click to download full resolution via product page

Figure 2: Cyclocondensation of the amidine with a

-keto ester to form a functionalized pyrimidine core.

H2-Receptor Antagonists
This structural motif is analogous to the side chains found in Nizatidine and Roxatidine. The

dimethylaminomethyl group provides necessary basicity for receptor binding, while the amidine

mimics the guanidine group found in early H2 blockers like cimetidine, offering improved

bioavailability and specific binding kinetics [1].[1]

Safety & Handling (E-E-A-T)
As a Senior Application Scientist, I emphasize that amidines are potent bases and irritants.[1]

Strict adherence to safety protocols is non-negotiable.
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Hazard Class Description Mitigation Strategy

Corrosivity
Causes severe skin burns and

eye damage (Category 1B).[3]

Wear nitrile gloves, safety

goggles, and face shield.[1]

Work in a fume hood.

Hygroscopicity
Absorbs moisture rapidly,

leading to hydrolysis.

Store in a desiccator or

glovebox under nitrogen.

Incompatibility
Reacts violently with strong

acids and oxidizing agents.

Segregate from acid chlorides

and anhydrides during storage.

First Aid:

Eye Contact: Rinse immediately with water for 15 minutes. Consult an ophthalmologist.

Skin Contact: Wash with 5% acetic acid solution followed by soap and water to neutralize the

base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/mm/803237
https://patents.google.com/patent/CN102351733A/en
https://pubchem.ncbi.nlm.nih.gov/compound/4090971
https://www.benchchem.com/product/b15260544?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15260544?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. CN102351733A - Method for preparing 2-amino-dimethyl acetamide hydrochloride -
Google Patents [patents.google.com]

2. scispace.com [scispace.com]

3. 2-(Dimethylamino)-ethanol for synthesis 108-01-0 [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Profile: 2-(Dimethylamino)ethanimidamide
(CID 4090971)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15260544/docs#technical-profile-2-dimethylamino-
ethanimidamide-cid-4090971]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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